Cas no 618068-98-7 (Benzenesulfonamide, 4-(5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)-)
618068-98-7 structure
Product Name:Benzenesulfonamide, 4-(5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)-
CAS No:618068-98-7
MF:C24H16F3N3O2S
MW:467.462954521179
CID:390723
Update Time:2023-08-03
Benzenesulfonamide, 4-(5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
- 9BBR605NUE
- BDBM123437
- Benzenesulfonamide, 4-(5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)-
- US8741944, 59
- Q27272319
- 4-[3-(Trifluoromethyl)-5-(2-phenanthrenyl)-1H-pyrazole-1-yl]benzenesulfonamide
-
- Inchi: 1S/C24H16F3N3O2S/c25-24(26,27)23-14-22(30(29-23)18-8-10-19(11-9-18)33(28,31)32)17-7-12-21-16(13-17)6-5-15-3-1-2-4-20(15)21/h1-14H,(H2,28,31,32)
- InChI Key: HNXYHZZMVJBSRC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=CC2C3C=CC=CC=3C=CC=2C=1)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 794
- Topological Polar Surface Area: 86.4
Benzenesulfonamide, 4-(5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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